N-{5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide

• IUPAC Name: N-[5-(3-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C20H20N4O4S2/c1-29-16-6-4-5-15(13-16)19-22-23-20(28-19)21-18(25)14-7-9-17(10-8-14)30(26,27)24-11-2-3-12-24/h4-10,13H,2-3,11-12H2,1H3,(H,21,23,25)
• InChI Key: CKUIDDZIIIPTDT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C20H20N4O4S2
• Molecular Weight: 444.5 g/mol

Description

Pyrrolidine is a five-membered nitrogen-containing ring. It’s a common structural component in many biologically active compounds, including several drugs. The 1,3,4-oxadiazole ring is another heterocyclic compound that is found in various pharmacologically active compounds.

Synthesis Analysis

The synthesis of pyrrolidine derivatives often involves the construction of the ring from different cyclic or acyclic precursors, or the functionalization of preformed pyrrolidine rings. The synthesis of 1,3,4-oxadiazole derivatives typically involves the reaction of an acid hydrazide with a carboxylic acid derivative.

Molecular Structure Analysis

The pyrrolidine ring is characterized by its non-planarity, which allows for increased three-dimensional coverage, a phenomenon called "pseudorotation". The 1,3,4-oxadiazole ring is planar and often participates in π-stacking interactions.

Chemical Reactions Analysis

Pyrrolidine rings can undergo various chemical reactions, including N-alkylation, N-acylation, and ring-opening reactions. 1,3,4-Oxadiazole rings are generally stable under both acidic and basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Pyrrolidine derivatives are generally stable compounds. They are often liquids or low-melting solids.

Mechanism of Action

The mechanism of action of a compound depends on its specific biological target. Pyrrolidine derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer activities.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Some pyrrolidine derivatives are known to be toxic, while others are used as therapeutic agents.

Future Directions

The development of new pyrrolidine and 1,3,4-oxadiazole derivatives with improved biological activity and selectivity is a promising area of research. The design of new compounds often involves the modification of existing structures to optimize their interaction with biological targets.